Cas no 25070-72-8 (Carbamicacid, di-2-propenyl-, 1-methylethyl ester (9CI))

Carbamicacid, di-2-propenyl-, 1-methylethyl ester (9CI) structure
25070-72-8 structure
Product Name:Carbamicacid, di-2-propenyl-, 1-methylethyl ester (9CI)
CAS No:25070-72-8
MF:C10H17NO2
MW:183.24748301506
CID:290950
PubChem ID:240400
Update Time:2025-04-19

Carbamicacid, di-2-propenyl-, 1-methylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamicacid, di-2-propenyl-, 1-methylethyl ester (9CI)
    • propan-2-yl N,N-di(prop-2-enyl)carbamate
    • NSC46571
    • DTXSID90947935
    • propan-2-yl diprop-2-en-1-ylcarbamate
    • 25070-72-8
    • SCHEMBL12588884
    • NSC-46571
    • Inchi: 1S/C10H17NO2/c1-5-7-11(8-6-2)10(12)13-9(3)4/h5-6,9H,1-2,7-8H2,3-4H3
    • InChI Key: FHODYUORLQTEQW-UHFFFAOYSA-N
    • SMILES: O(C(N(CC=C)CC=C)=O)C(C)C

Computed Properties

  • Exact Mass: 183.12600
  • Monoisotopic Mass: 183.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.54000
  • LogP: 2.20540

Carbamicacid, di-2-propenyl-, 1-methylethyl ester (9CI) Related Literature

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd